Cas no 2228770-49-6 (2-amino-1-(2-phenylphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-phenylphenyl)propan-1-one
• CAS No: 2228770-49-6
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6170395
• PubChem ID: 165619386
• Update Time: 2025-06-27

2-amino-1-(2-phenylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-phenylphenyl)propan-1-one
• 2228770-49-6
• EN300-1860051

• Inchi： 1S/C15H15NO/c1-11(16)15(17)14-10-6-5-9-13(14)12-7-3-2-4-8-12/h2-11H,16H2,1H3
• InChI Key： XYSJNMCJZMLNQN-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-phenylphenyl)propan-1-one

Introduction to 2-amino-1-(2-phenylphenyl)propan-1-one (CAS No. 2228770-49-6)

2-amino-1-(2-phenylphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228770-49-6, is a significant organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry. This molecule, featuring a unique structural framework with an amino group and a phenyl-substituted propanone backbone, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science. The compound’s molecular structure, characterized by its aromaticity and functional diversity, positions it as a potential building block for more complex pharmacophores.

The synthesis of 2-amino-1-(2-phenylphenyl)propan-1-one involves intricate organic transformations that highlight the compound’s synthetic utility. The presence of both an amino group and a phenyl ring attached to a propanone core allows for versatile chemical modifications, enabling the introduction of additional functional groups or side chains. This flexibility is particularly advantageous in medicinal chemistry, where structural diversification is key to optimizing biological activity.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of this compound. Studies suggest that the electronic and steric properties of 2-amino-1-(2-phenylphenyl)propan-1-one make it a suitable candidate for interacting with biological targets such as enzymes and receptors. The phenyl rings contribute to hydrophobic interactions, while the amino group can engage in hydrogen bonding, both of which are critical for drug-receptor binding affinity. These insights have guided the design of novel derivatives aimed at enhancing therapeutic efficacy.

The compound’s relevance extends beyond pharmaceutical applications. In materials science, 2-amino-1-(2-phenylphenyl)propan-1-one has been explored as a precursor for high-performance polymers and specialty chemicals. Its ability to form stable conjugated systems makes it a candidate for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The growing interest in sustainable chemistry has also spurred research into greener synthetic routes for this molecule, emphasizing the importance of environmental considerations in its production.

Current research endeavors are focused on expanding the chemical space accessible through derivatives of 2-amino-1-(2-phenylphenyl)propan-1-one. By leveraging advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, scientists aim to develop enantiomerically pure forms of this compound. Such derivatives could exhibit enhanced selectivity and reduced side effects in biological systems. Additionally, the investigation into its metabolic pathways and potential toxicological profiles is underway to ensure its safe and effective utilization in various applications.

The integration of 2-amino-1-(2-phenylphenyl)propan-1-one into drug discovery pipelines is exemplified by its role as an intermediate in the synthesis of novel therapeutics. Researchers are exploring its potential in addressing neurological disorders, where its structural features may facilitate interactions with specific neurotransmitter receptors. Furthermore, its utility in antiviral and anticancer research is being examined, with preliminary studies suggesting promising interactions with target proteins involved in disease progression.

The compound’s versatility also extends to industrial applications. Its incorporation into specialty coatings and adhesives leverages its thermal stability and mechanical strength. As industries strive for innovative materials that meet stringent performance criteria, 2-amino-1-(2-phenylphenyl)propan-1-one stands out as a compound with multifaceted potential.

The future direction of research on 2-amino-1-(2-phenylphenyl)propan-1-one (CAS No. 2228770-49-6) is likely to be shaped by interdisciplinary collaborations between organic chemists, biochemists, and materials scientists. The convergence of experimental synthesis with cutting-edge computational techniques will drive the discovery of new applications and optimize existing ones. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing both pharmaceuticals and advanced materials.